Cas no 233-41-0 (1h-Benzo[g]indazole)

1h-Benzo[g]indazole structure
1h-Benzo[g]indazole structure
Product name:1h-Benzo[g]indazole
CAS No:233-41-0
MF:C11H8N2
MW:168.194622039795
CID:2836976
PubChem ID:21609285

1h-Benzo[g]indazole Chemical and Physical Properties

Names and Identifiers

    • 2h-benzo[g]indazole
    • 1h-benzo[g]indazole
    • SCHEMBL276444
    • AKOS006293468
    • DTXSID30616315
    • 2h-benz[g]indazole
    • benzindazole
    • 233-40-9
    • 233-41-0
    • 1h-Benzo[g]indazole
    • Inchi: InChI=1S/C11H8N2/c1-2-4-10-8(3-1)5-6-9-7-12-13-11(9)10/h1-7H,(H,12,13)
    • InChI Key: JAAGHUBILRENEC-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 168.068748264Da
  • Monoisotopic Mass: 168.068748264Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 28.7Ų
  • XLogP3: 2.8

1h-Benzo[g]indazole Related Literature

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